Cas no 51292-43-4 (1H-Pyrazole-1-ethanol, 3,4-dibromo-)

1H-Pyrazole-1-ethanol, 3,4-dibromo- structure
51292-43-4 structure
Product Name:1H-Pyrazole-1-ethanol, 3,4-dibromo-
CAS No:51292-43-4
MF:C5H6Br2N2O
MW:269.921939373016
CID:4013539
PubChem ID:20327973
Update Time:2025-04-22

1H-Pyrazole-1-ethanol, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-ethanol, 3,4-dibromo-
    • 3,4-dibromopyrazole-1-ethanol
    • SCHEMBL11630289
    • 3,4-Dibromo-1H-pyrazole-1-ethanol
    • VGPVQMJLSQYWKW-UHFFFAOYSA-N
    • DTXSID201300893
    • 51292-43-4
    • Inchi: 1S/C5H6Br2N2O/c6-4-3-9(1-2-10)8-5(4)7/h3,10H,1-2H2
    • InChI Key: VGPVQMJLSQYWKW-UHFFFAOYSA-N
    • SMILES: N1(CCO)C=C(Br)C(Br)=N1

Computed Properties

  • Exact Mass: 269.88264Da
  • Monoisotopic Mass: 267.88469Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.1Ų
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